N-(2-acetyl-4,5-dimethylphenyl)acetamide

• IUPAC Name: N-(2-acetyl-4,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C12H15NO2/c1-7-5-11(9(3)14)12(6-8(7)2)13-10(4)15/h5-6H,1-4H3,(H,13,15)
• InChI Key: FTIZIILUXLAKRH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)NC(=O)C)C(=O)C
• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol

Description

N-(2-acetyl-4,5-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C12H15NO2 and its molecular weight is 205.25 g/mol. The purity is usually 95%.
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Scientific Research Applications

• N-(2-acetyl-4,5-dimethylphenyl)acetamide and its derivatives have been explored for their potential in pain relief and analgesic properties. A study on a related compound, KR-25003, a potent capsaicinoid, analyzed its crystal structure, which is different from that of other capsaicinoids and may have implications for pain relief research (Park et al., 1995).

• Cognitive function enhancement is another area of research. A study evaluated the effects of DM-9384 (a derivative of this compound) on learning and memory in rats, suggesting its potential to enhance cognitive functions (Sakurai et al., 1989).

• The compound has applications in synthesis and improvement of chemical processes. Research on N-[3-((3-(Dimethylamino)-1-oxo-2-propenyl)phenyl]-N-ethyl acetamide, a related compound, discussed improvements in technical methods like reduction, acetylation, and ethylation, indicating its relevance in chemical manufacturing and optimization (Gong Fenga, 2007).

• There is also interest in the structural analysis and potential application of this compound derivatives as pesticides. A study provided new powder diffraction data of several N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide, which are potential pesticides (Olszewska et al., 2011).

• Some derivatives have shown potential in biological activities like antibacterial, antifungal, and anthelmintic activities. A series of N-(2,6-dimethylphenyl)-2-(piperazin-1-yl)acetamide (T2288) derivatives were synthesized and screened for these activities, indicating the compound's relevance in pharmaceutical research (Khan et al., 2019).